Cas no 93794-11-7 (2-Mercapto-5-(methylthio)benzo[d]oxazole)

• Product Name: 2-Mercapto-5-(methylthio)benzo[d]oxazole
• CAS No: 93794-11-7
• MF: C₈H₇NOS₂
• MW: 197.277279138565
• CID: 4818013
• Update Time: 2025-11-01

2-Mercapto-5-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-(methylthio)benzo[d]oxazole

• Inchi： 1S/C8H7NOS2/c1-12-5-2-3-7-6(4-5)9-8(11)10-7/h2-4H,1H3,(H,9,11)
• InChI Key： PAUFEATUCYWRCP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)NC(O2)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 78.6

Additional information on 2-Mercapto-5-(methylthio)benzo[d]oxazole

Comprehensive Guide to 2-Mercapto-5-(methylthio)benzo[d]oxazole (CAS No. 93794-11-7): Properties, Applications, and Market Insights

2-Mercapto-5-(methylthio)benzo[d]oxazole (CAS No. 93794-11-7) is a specialized heterocyclic compound with a unique molecular structure, combining a benzo[d]oxazole core with mercapto and methylthio functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals frequently search for terms like "2-Mercapto-5-(methylthio)benzo[d]oxazole uses," "CAS 93794-11-7 properties," and "benzo[d]oxazole derivatives synthesis," highlighting its growing relevance in scientific and industrial communities.

The chemical structure of 2-Mercapto-5-(methylthio)benzo[d]oxazole features a fused benzene and oxazole ring, with a thiol (-SH) group at the 2-position and a methylthio (-SCH3) group at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential as a building block for pharmaceutical active ingredients, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's heterocyclic framework is also of interest in materials science, where it contributes to the design of advanced polymers and electronic materials.

In the pharmaceutical sector, 2-Mercapto-5-(methylthio)benzo[d]oxazole has been investigated for its bioactive properties. Its ability to interact with biological targets, such as enzymes and receptors, makes it a candidate for drug discovery programs. Researchers are particularly interested in its potential as a small molecule inhibitor for various disease pathways. The compound's sulfur-containing groups enhance its binding affinity to metal ions and proteins, which is crucial for its pharmacological activity. These attributes align with current trends in precision medicine and targeted therapy, areas that dominate modern pharmaceutical research.

Beyond pharmaceuticals, 2-Mercapto-5-(methylthio)benzo[d]oxazole finds applications in agrochemical formulations. Its structural motifs are often incorporated into pesticides and herbicides, where they contribute to improved efficacy and environmental safety. The compound's methylthio group can enhance the bioavailability of agrochemicals, ensuring better crop protection. This aligns with the global push toward sustainable agriculture and the development of eco-friendly pest control solutions. Industry stakeholders frequently search for "benzo[d]oxazole in agrochemicals" and "CAS 93794-11-7 applications," reflecting its importance in this field.

The synthesis of 2-Mercapto-5-(methylthio)benzo[d]oxazole typically involves multi-step organic reactions, starting from readily available precursors like 2-aminophenol and carbon disulfide. Modern synthetic approaches emphasize green chemistry principles, such as solvent-free reactions and catalytic methods, to minimize environmental impact. These advancements resonate with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial settings. Researchers often inquire about "synthesis of 2-Mercapto-5-(methylthio)benzo[d]oxazole" and "CAS 93794-11-7 preparation," underscoring the need for efficient and scalable production methods.

From a market perspective, the demand for 2-Mercapto-5-(methylthio)benzo[d]oxazole is driven by its expanding applications in high-value industries. The compound is commercially available from specialty chemical suppliers, with pricing influenced by purity, scale, and regional factors. Market analysts note increasing interest from Asia-Pacific regions, where pharmaceutical and agrochemical manufacturing is booming. Keywords like "CAS 93794-11-7 suppliers" and "2-Mercapto-5-(methylthio)benzo[d]oxazole price" are commonly searched, reflecting the compound's commercial significance.

In conclusion, 2-Mercapto-5-(methylthio)benzo[d]oxazole (CAS No. 93794-11-7) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and functional groups make it a valuable tool for researchers and industrial chemists alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in drug discovery, sustainable agriculture, and advanced materials. For those seeking detailed technical data or procurement options, reputable sources and suppliers are readily accessible, ensuring this compound remains at the forefront of chemical innovation.